Cas no 2138364-89-1 (Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro-)

• Product Name: Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro-
• CAS No: 2138364-89-1
• MF: C₁₀H₆ClFN₂O₃
• MW: 256.617644786835
• CID: 5268863
• Update Time: 2025-10-17

Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro-

• Inchi： 1S/C10H6ClFN2O3/c1-17-7-3-2-5-8(11)6(14(15)16)4-13-10(5)9(7)12/h2-4H,1H3
• InChI Key： YANXQXYWPJGSGP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)C=2F)C(Cl)=C([N+]([O-])=O)C=1

Additional information on Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro-

Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro- (CAS No. 2138364-89-1): An Overview of a Promising Compound in Pharmaceutical Research

Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro- (CAS No. 2138364-89-1) is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties.

The quinoline scaffold is well-known for its versatility and has been extensively studied for its medicinal properties. The specific substitution pattern of 4-chloro-8-fluoro-7-methoxy-3-nitro on the quinoline ring imparts unique characteristics to this compound, making it a valuable candidate for further investigation. The presence of the chloro, fluoro, methoxy, and nitro groups significantly influences the compound's physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the potential of Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro in various therapeutic areas. One notable application is in the treatment of cancer. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro has also shown promise in the treatment of infectious diseases. A study published in *Antimicrobial Agents and Chemotherapy* demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a potential candidate for developing new antibiotics.

The pharmacokinetic properties of Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high lipophilicity allows it to cross biological membranes easily, while its stability in plasma ensures sustained activity.

To further explore the therapeutic potential of Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro, several preclinical studies are currently underway. These studies aim to evaluate the compound's efficacy and safety in animal models of various diseases. Preliminary results have been promising, with the compound demonstrating significant therapeutic benefits without major side effects.

In conclusion, Quinoline, 4-chloro-8-fluoro-7-methoxy-3-nitro (CAS No. 2138364-89-1) is a promising compound with a diverse range of potential applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research is expected to provide more insights into its mechanisms of action and potential clinical uses.